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Introduction

SHR2415 is a potent and selective, orally active inhibitor of ERK1/2, key kinases in the RAS-
RAF-MEK-ERK (MAPK) signaling pathway.[1][2] Dysregulation of this pathway is a frequent
driver of tumorigenesis, making ERK1/2 a compelling target for cancer therapy.[1][2] Preclinical
in vivo studies using mouse xenograft models are crucial for evaluating the anti-tumor efficacy
of novel inhibitors like SHR2415. This document provides detailed application notes and
protocols for conducting such studies, with a specific focus on the Colo205 colorectal cancer
xenograft model.

Mechanism of Action: Targeting the MAPK/ERK
Signaling Pathway

The RAS-RAF-MEK-ERK cascade is a critical signaling pathway that regulates cellular
processes such as proliferation, survival, and differentiation. In many cancers, mutations in
upstream components like RAS or RAF lead to constitutive activation of this pathway,
promoting uncontrolled cell growth. SHR2415 exerts its anti-tumor effect by directly inhibiting
the final kinases in this cascade, ERK1 and ERK2, thereby blocking the downstream signaling
events that drive cancer progression.
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Tumor Implantation

Resuspend cells in PBS/serum-free Anesthetize athymic
media and mix 1:1 with Matrigel BALB/c nude mice

Subcutaneously inject 1-5 x 10”6 cells
in 100-200 pL into the flank
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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